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Compound of Interest

Compound Name: 4-[(2-Chlorobenzyl)oxy]aniline

CAS No.: 21116-13-2

Cat. No.: B1348942

Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of

4-[(2-Chlorobenzyl)oxy]aniline (CAS No. 21116-13-2). As a compound utilized in specialized

research and development, understanding its chemical nature is paramount to ensuring the

safety of laboratory personnel and protecting the environment. This guide is designed for

researchers, scientists, and drug development professionals, offering a framework built on

expertise and adherence to regulatory standards. The procedures outlined herein are designed

to be self-validating, ensuring that every step contributes to a safe and compliant waste

management lifecycle.

Hazard Identification and Risk Assessment: A
Structural Perspective
4-[(2-Chlorobenzyl)oxy]aniline is a complex molecule whose hazards are best understood by

examining its constituent parts: an aniline core and a chlorinated aromatic group. This structure

dictates its toxicological profile and its classification as a hazardous substance requiring

specialized disposal.
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Aniline Moiety: The aniline backbone is associated with significant health risks. Anilines are

known to be toxic if inhaled, ingested, or absorbed through the skin.[1] They can cause

methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced, leading

to symptoms like headache, dizziness, and cyanosis (a blueish tint to the skin).[2] The

International Agency for Research on Cancer (IARC) classifies aniline as a Group 2B

carcinogen, meaning it is possibly carcinogenic to humans.[3]

Chlorinated Aromatic Moiety: The presence of a carbon-halogen bond classifies this

compound as a halogenated organic compound (HOC).[4][5] HOCs are often

environmentally persistent and are subject to stringent disposal regulations under the

Resource Conservation and Recovery Act (RCRA) in the United States.[6] Improper

disposal, particularly through combustion at inadequate temperatures, can lead to the

formation of highly toxic byproducts such as dioxins and furans.[7][8]

The combination of these two functional groups necessitates that 4-[(2-
Chlorobenzyl)oxy]aniline be treated as a toxic, potentially carcinogenic, and environmentally

persistent hazardous waste.

Table 1: Physico-Chemical Properties and Hazard Profile

Property Value Source

CAS Number 21116-13-2 [9][10][11]

Molecular Formula C13H12ClNO [9][10]

Physical State Solid [9][10]

Melting Point 48-50 °C [9][10]

Primary Hazards

Toxic (inhalation, ingestion,

skin absorption), Suspected

Carcinogen, Skin/Eye Irritant,

Ecotoxic.

[1][2][3][12]

Classification
Halogenated Organic

Compound (HOC)
[4][5]
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Personnel Protective Equipment (PPE) and Safe
Handling
Given the compound's hazard profile, rigorous adherence to PPE standards is non-negotiable.

The goal is to eliminate all routes of exposure.

Engineering Controls: All work involving 4-[(2-Chlorobenzyl)oxy]aniline, including weighing

and transfers, must be conducted within a certified chemical fume hood to prevent inhalation

of dust or vapors.[1]

Eye Protection: Chemical splash goggles are mandatory to protect against accidental

contact with the eyes.

Protective Clothing: A full-length laboratory coat should be worn and kept fully buttoned.

Gloves: Glove selection is critical. Due to the aniline component, standard nitrile gloves are

not recommended for prolonged contact.[12] Butyl, neoprene, or Viton gloves offer superior

protection and should be used.[2][12] Gloves must be inspected before use and removed

using the proper technique to avoid skin contamination.[13] Contaminated gloves must be

disposed of as hazardous waste.

Waste Segregation and Collection Protocol
Proper segregation at the point of generation is the foundation of a compliant disposal process.

Mixing halogenated waste with non-halogenated streams can result in costly and complex

disposal challenges for the entire lab.

Step-by-Step Collection Procedure:

Container Selection: Designate a specific, compatible hazardous waste container for 4-[(2-
Chlorobenzyl)oxy]aniline waste. High-density polyethylene (HDPE) containers are a

suitable choice.[12] The container must have a secure, vapor-tight lid.

Labeling: The container must be clearly labeled before any waste is added. The label must

include:

The words "Hazardous Waste"
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The full chemical name: "Waste 4-[(2-Chlorobenzyl)oxy]aniline" (do not use

abbreviations or formulas).[14]

The date accumulation begins.

An indication of the hazards (e.g., "Toxic").

Segregation: This waste stream must be kept separate from all other waste streams,

especially non-halogenated organic solvents.[14]

Accumulation: Collect all materials contaminated with the compound, including residual solid,

contaminated weighing paper, gloves, and absorbent pads from spill cleanups, in this

designated container.

Storage: Keep the waste container closed at all times except when actively adding waste.

[14] Store the container in a designated satellite accumulation area within the laboratory,

away from incompatible materials like strong oxidizing agents and acids.[1][12]

Spill Management Protocol
Immediate and correct response to a spill minimizes exposure and environmental

contamination.

Secure the Area: Alert others in the vicinity and evacuate the immediate area. Restrict

access.

Don Appropriate PPE: Before attempting any cleanup, don the full PPE described in Section

2, including a respirator if there is a risk of airborne dust.

Contain and Absorb: For solid spills, gently cover the material with an inert absorbent such

as vermiculite, dry sand, or earth to prevent it from becoming airborne.[1][2] Do not sweep

the dry powder.

Collect and Containerize: Carefully scoop the absorbed material and place it into the

designated hazardous waste container.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), collecting the

cleaning materials as hazardous waste. Finally, wash the area with soap and water.
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Ventilate: Allow the area to ventilate thoroughly before resuming work.[2]

The Disposal Pathway: From Lab to Destruction
The ultimate fate of 4-[(2-Chlorobenzyl)oxy]aniline waste is thermal destruction. This process

is managed by licensed hazardous waste disposal facilities, coordinated through your

institution's Environmental Health & Safety (EHS) office. The workflow below illustrates the

decision-making and logistical process.
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Disposal Decision Workflow for 4-[(2-Chlorobenzyl)oxy]aniline

Waste Generated
(Solid Residue, Contaminated PPE)

node1

Is this a spill?

process_node decision_node

Contact Environmental Health
& Safety (EHS) for Pickup

Transportation to a RCRA-Permitted
Treatment, Storage, and Disposal Facility (TSDF)

EHS transports to licensed facility

High-Temperature Incineration
(>900°C) with Acid Gas Scrubbing

Collect in Designated,
Compatible, Sealed Container

No Execute Spill Management Protocol
(Section 4)

Yes

Label Container:
'Hazardous Waste', Full Chemical Name, Date

Container must be pre-labeled

Is container full or
accumulation time limit reached?

Store in Satellite Accumulation Area

Yes

No, continue accumulation
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1348942/docs?utm_src=pdf-body-img#comprehensive-guide-to-the-safe-disposal-of-4-2-chlorobenzyl-oxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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